N-[(2-chlorophenyl)methyl]-5-(1-{[(4-ethoxyphenyl)carbamoyl]methyl}-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)pentanamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-5-[1-[2-(4-ethoxyanilino)-2-oxoethyl]-2,4-dioxo-4a,5,6,7,8,8a-hexahydroquinazolin-3-yl]pentanamide
• InChI: InChI=1S/C30H37ClN4O5/c1-2-40-23-16-14-22(15-17-23)33-28(37)20-35-26-12-6-4-10-24(26)29(38)34(30(35)39)18-8-7-13-27(36)32-19-21-9-3-5-11-25(21)31/h3,5,9,11,14-17,24,26H,2,4,6-8,10,12-13,18-20H2,1H3,(H,32,36)(H,33,37)
• InChI Key: JGZNTJBELKDDAT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CN2C3CCCCC3C(=O)N(C2=O)CCCCC(=O)NCC4=CC=CC=C4Cl
• Molecular Formula: C30H37ClN4O5
• Molecular Weight: 569.1 g/mol
• CAS No.: 896377-00-7

Description

N-[(2-chlorophenyl)methyl]-5-(1-{[(4-ethoxyphenyl)carbamoyl]methyl}-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)pentanamide is a useful research compound. Its molecular formula is C30H31ClN4O5 and its molecular weight is 563.05. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Metabolite Identification and Analysis

Research involving N-[(2-chlorophenyl)methyl]-5-(1-{[(4-ethoxyphenyl)carbamoyl]methyl}-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)pentanamide primarily focuses on understanding its metabolism and identifying its metabolites in human biological systems. For instance:

• Metabolite Identification and Excretion Analysis : A study by Garner et al. (2002) utilized accelerator mass spectrometry (AMS) in a human mass balance and metabolism study. It detailed the excretion patterns and identification of metabolites of a structurally related compound in plasma, urine, and feces, demonstrating the utility of AMS in tracking drug metabolism at nanoCurie doses.

• Metabolite Profiling : Another study by Renzulli et al. (2011) explored the disposition and metabolism of a novel orexin receptor antagonist, providing detailed insights into the metabolic pathways and identifying principal circulating components in plasma extracts.

• Pharmacokinetics and Dynamics : The study by Qian et al. (2007) on a potent inhibitor of tumor necrosis factor α-converting enzyme detailed the pharmacokinetics and pharmacodynamics in various biological systems, elucidating how the compound and its metabolites are distributed, absorbed, and excreted.